Cas no 78233-51-9 (Glycine, N-(N-benzoyl-L-valyl)-)

• Product name: Glycine, N-(N-benzoyl-L-valyl)-
• CAS No: 78233-51-9
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 534839
• PubChem ID: 53780318

Glycine, N-(N-benzoyl-L-valyl)- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(N-benzoyl-L-valyl)-
• 2-[[(2S)-2-benzamido-3-methylbutanoyl]amino]acetic acid
• DTXSID00706616
• Benzoyl-L-valyl-glycine
• N-Benzoyl-L-valylglycine
• 78233-51-9
• SCHEMBL6659077
• DUUHVKVJOKOUEU-LBPRGKRZSA-N

• Inchi： InChI=1S/C14H18N2O4/c1-9(2)12(14(20)15-8-11(17)18)16-13(19)10-6-4-3-5-7-10/h3-7,9,12H,8H2,1-2H3,(H,15,20)(H,16,19)(H,17,18)/t12-/m0/s1
• InChI Key： DUUHVKVJOKOUEU-LBPRGKRZSA-N
• SMILES： CC(C)C(C(=O)NCC(=O)O)NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.5Ų